7-(2-fluorophenyl)-5-methyl-2-(methylthio)-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-(2-fluorophenyl)-5-methyl-2-methylsulfanyl-N-phenyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C20H18FN5OS/c1-12-16(18(27)23-13-8-4-3-5-9-13)17(14-10-6-7-11-15(14)21)26-19(22-12)24-20(25-26)28-2/h3-11,17H,1-2H3,(H,23,27)(H,22,24,25)
• InChI Key: XJHJYNBIWWHFKT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC(=N2)SC)N1)C3=CC=CC=C3F)C(=O)NC4=CC=CC=C4
• Molecular Formula: C20H18FN5OS
• Molecular Weight: 395.5 g/mol

Description

The [1,2,4]triazolo[1,5-a]pyrimidines are a class of compounds that have been studied for their potential biological activities. They are characterized by a pyrimidine ring fused with a triazole ring.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[1,5-a]pyrimidines consists of a pyrimidine ring fused with a triazole ring. The specific substituents on the rings can vary, leading to a wide range of possible compounds.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[1,5-a]pyrimidines can vary depending on the specific substituents on the rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of [1,2,4]triazolo[1,5-a]pyrimidines can vary widely depending on their specific structure.

Scientific Research Applications

Synthesis of Other Compounds

This compound is used in the synthesis of other complex compounds. . .

Biological Activity

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Antibacterial Effect

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Analgesic, Anticonvulsant, and Anti-inflammatory Effects

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Antioxidant and Anticancer Effects

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Anti-epileptic and Anti-tripanosomiasis Effects

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Inhibitor of Steel Corrosion

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CDK2 Inhibition

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Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle. It is involved in the G1-S phase transition and is essential for DNA replication and cell proliferation .

Mode of Action

The compound interacts with CDK2 in a manner that inhibits its activity . It achieves this by binding to the ATP adenine region of CDK2, similar to the ligand roscovitine . This binding inhibits the kinase activity of CDK2, thereby preventing the phosphorylation of its substrates and ultimately halting cell cycle progression .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle progression pathway . CDK2 is essential for the transition from the G1 phase to the S phase of the cell cycle. By inhibiting CDK2, the compound prevents this transition, leading to cell cycle arrest . This can result in the inhibition of cell proliferation, particularly in cancer cells where cell cycle regulation is often disrupted .

Result of Action

The result of the compound’s action is significant inhibition of cell growth. In studies, it has shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines, with IC50 values ranging from 45–97 nM and 6–99 nM, respectively . It also showed moderate activity against HepG-2 with an IC50 range of 48–90 nM . The compound also induced apoptosis within HCT cells .

Future Directions

Future research on [1,2,4]triazolo[1,5-a]pyrimidines could involve exploring new synthetic methods, studying their biological activities, and developing them into potential therapeutic agents.